D,L-Sulforaphane N-Acetyl-L-cysteine

• CAS No.: 334829-66-2
• Product Name: D,L-Sulforaphane N-Acetyl-L-cysteine
• Molecular Formula: C11H20N2O4S3
• Molecular Weight: 340.5
• IUPAC Name: 2-acetamido-3-(4-methylsulfinylbutylcarbamothioylsulfanyl)propanoic acid
• Standard InChI: InChI=1S/C11H20N2O4S3/c1-8(14)13-9(10(15)16)7-19-11(18)12-5-3-4-6-20(2)17/h9H,3-7H2,1-2H3,(H,12,18)(H,13,14)(H,15,16)
• Standard InChIKey: IIHBKTCHILXGOT-KMYGYIBBSA-N
• SMILES: CC(=O)NC(CSC(=S)NCCCCS(=O)C)C(=O)O
• Appearance: Assay:≥98%A crystalline solid
• Description: Nrf2 activation of the antioxidant response element (ARE) is central to cytoprotective gene expression against oxidative and/or electrophilic stress. Unless activated by inflammatory, environmental, or oxidative stressors, Nrf2 is sequestered in the cytoplasm by its repressor, Keap1. Because of its protective capabilities, small molecules that activate Nrf2 signaling are being examined as potential anti-cancer or anti-inflammatory agents. DL-Sulforaphane N-acetyl-L-cysteine (SFN-NAC) is a major metabolite of SFN (Item No. 10496), a powerful inducer of chemopreventative enzymes via Keap1-Nrf2 signaling and ARE-driven gene expression. At 75 µM, SFN-NAC has been shown to increase ARE expression in HepG2-C8 cells. Its reported potency on ARE-related gene expression is roughly 8-fold less than SFN.
• Synonyms: N-Acetyl-S-[[[4-(methylsulfinyl)butyl]amino]thioxomethyl]-L-cysteine; Sulforaphane NAC
• PubChem Compound: 45040443
• Last Modified: Nov 11 2021